Cas no 611-70-1 (Isobutyrophenone)

Isobutyrophenone Properties

Names and Identifiers

• Isobutyrophenone
• PHENYL ISOPROPYL KETONE
• ALPHA-METHYLPROPIOPHENONE
• 2-METHYL-1-PHENYL-1-PROPANONE
• ISOBUTYRYLBENZENE
• ISOPROPYL PHENYL KETONE
• 1-Propanone, 2-methyl-1-phenyl-
• 2-Methyl-1-phenylpropan-1-one
• 1-phenyl-2-methyl-1-propanone
• 2-methyl-1-phenyl propanone
• 2-methyl-1-propan-1-one
• 2-Methylpropiophenone
• dimethyl acetophenone
• ISOBUTROPHENONE
• isopropyl-acetophenone
• Isopropyl phenyl keton
• .alpha.-Methylpropiophenone
• BSMGLVDZZMBWQB-UHFFFAOYSA-N
• 8L53972NTZ
• DIMETHYLACETOPHENONE
• iso-Butyrophenone
• 2-methyl-propiophenone
• Isobutyrophenone, 97%
• 2,
• Isopropyl Phenyl Ketone
• AS-59733
• MFCD00008917
• A8494
• InChI=1/C10H12O/c1-8(2)10(11)9-6-4-3-5-7-9/h3-8H,1-2H
• 2,2-dimethylacetophenone
• AI3-11204
• I0113
• FT-0693424
• EINECS 210-275-0
• Tox21_303431
• SCHEMBL163939
• CS-W016333
• EC 210-275-0
• 611-70-1
• DTXSID6048202
• NSC-6552
• CHEMBL3187314
• beta-Estradiol17-acetate
• CAS-611-70-1
• NCGC00257259-01
• AC-18371
• D78212
• DTXCID4028177
• EN300-36429
• 2-METHYL-1-PHENYLPROPANONE
• Q27270703
• 2-methyl-1-phenyl-propan-1-one
• UNII-8L53972NTZ
• NS00003678
• AKOS009156534
• (i-propyl)(phenyl)methanone
• NSC 6552
• NSC6552
• Phenyl isopropyl ketone
• STL280299
• Isopropyl phenyl ketone
• 2-Methyl-1-phenyl-1-propanone
• alpha-Methylpropiophenone
• 2-methyl-1-phenylpropan-1-one
• Isobutyrylbenzene
• 1-PHENYL-2-METHYL-1-PROPANONE
• +Expand

• MDL： MFCD00008917
• InChIKey： BSMGLVDZZMBWQB-UHFFFAOYSA-N
• Inchi： 1S/C10H12O/c1-8(2)10(11)9-6-4-3-5-7-9/h3-8H,1-2H3
• SMILES： O=C(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 148.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 148.088815002 g/mol
• Heavy Atom Count: 11
• Complexity: 132
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 17.1
• Molecular Weight: 148.20

Experimental Properties

• LogP: 2.52530
• PSA: 17.07000
• Refractive Index: n20/D 1.517(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 217 °C(lit.)
• Melting Point: 1 ºC
• Vapor Pressure: 1 mmHg ( 50 °C)
• Flash Point: Fahrenheit: 183.2 ° f < br / > Celsius: 84 ° C < br / >
• Color/Form: Clear liquid
• Solubility: Soluble in ethanol and ether.
• Density: 0.988 g/mL at 25 °C(lit.)

Isobutyrophenone Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26-S36
• Packing Group：I; II; III
• Packing Group：I; II; III
• Risk Phrases：R36/37/38
• Hazard Level：6.1
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Prompt：warning
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes

Isobutyrophenone Customs Data

• HS CODE：29143900
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons